(1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• IUPAC Name: (1-methylpiperidin-3-yl)-(2-methylpyrazol-3-yl)methanol
• InChI: InChI=1S/C11H19N3O/c1-13-7-3-4-9(8-13)11(15)10-5-6-12-14(10)2/h5-6,9,11,15H,3-4,7-8H2,1-2H3
• InChI Key: WYFDRRPMUUFIRH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)C(C2=CC=NN2C)O

Description

(1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol is a synthetic small molecule characterized by a unique structure combining a pyrazole heterocycle and a piperidine moiety, linked by a methanol group. This specific arrangement of nitrogen-containing rings makes it a valuable intermediate in organic and medicinal chemistry research. The compound features a chiral center at the carbon bearing the alcohol group, which may be of interest for developing stereoselective molecules. In research settings, this compound is primarily utilized as a versatile building block for the construction of more complex molecular architectures. The presence of both the piperidine and pyrazole rings, which are common pharmacophores in drug discovery, suggests potential for its use in developing molecules with biological activity. The methanol linker group can be further functionalized through reactions such as oxidation or serves as a point for forming ester or ether derivatives, allowing for significant structural diversification. The piperidine ring is a prevalent structural element in pharmaceuticals and can contribute to a molecule's bioavailability and target interaction. Similarly, the 1-methyl-1H-pyrazole group is a known scaffold in various bioactive compounds, including anti-inflammatory and antipsychotic agents. Researchers can exploit the basic nitrogen of the piperidine ring for salt formation or further alkylation, while the pyrazole ring can be involved in various cyclization and substitution reactions. This compound is intended for use in chemical synthesis and early-stage research applications. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic uses in humans or animals. Researchers should handle this material with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Preparation of (1-Methyl-1H-pyrazol-5-yl)methanol

The pyrazolyl methanol fragment is typically synthesized via reduction of 1-methyl-1H-pyrazole-5-carboxylic acid or its esters using lithium aluminium hydride (LiAlH4) in tetrahydrofuran (THF) under inert atmosphere conditions.

Yield (%)	Reaction Conditions	Experimental Procedure
67	LiAlH4 in THF, 0–20 °C, 2 h, inert atmosphere	1-Methyl-1H-pyrazole-5-carboxylic acid (2 g, 15.86 mmol) dissolved in THF (50 mL); LiAlH4 (720 mg, 18.97 mmol) added portionwise at 0 °C under nitrogen; stirred 2 h at RT; quenched with water; dried and filtered; concentrated to yield colorless oil.
83.3	LiAlH4 in THF, 0–20 °C, 12 h	Methyl 1-methyl-1H-pyrazole-5-carboxylate (3 g, 21.4 mmol) in THF (50 mL) at 0 °C; LiAlH4 (977 mg, 25.7 mmol) added; stirred 12 h at RT; quenched with water; extracted with ethyl acetate; dried and purified by silica gel chromatography to off-white oil.

This reduction step is crucial for obtaining the pyrazolyl methanol intermediate with high purity and yield. The use of LiAlH4 is preferred due to its strong reducing ability, enabling efficient conversion of carboxylic acid or ester to the corresponding alcohol.

Preparation of 1-Methylpiperidin-3-yl methanol

The piperidinyl methanol fragment, specifically 1-methylpiperidin-3-yl methanol, is commercially available but can also be synthesized by selective reduction of 1-methylpiperidine-3-carboxaldehyde or related derivatives. The compound has the following identifiers:

Parameter	Value
CAS Number	7583-53-1
Molecular Formula	C7H15NO
Molecular Weight	129.203 g/mol
Synonyms	1-methyl-3-piperidinemethanol, 1-methylpiperidin-3-yl methanol, 3-hydroxymethyl-1-methylpiperidine
PubChem CID	97998

This fragment contains a piperidine ring substituted with a methyl group and a hydroxymethyl group at the 3-position, serving as a nucleophilic site for further coupling.

Coupling Strategy to Form (1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol

The final compound is formed by linking the pyrazolyl methanol moiety and the methylpiperidinyl methanol fragment, typically through a methanol linkage or via an appropriate synthetic intermediate such as a halide or activated ester.

While direct literature on the exact coupling for (1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol is limited, analogous methods for related pyrazolyl-piperidine compounds involve:

• Activation of the pyrazolyl methanol hydroxyl group by conversion to a leaving group (e.g., tosylate or mesylate).
• Nucleophilic substitution by the piperidine nitrogen or hydroxyl group.
• Alternatively, reductive amination or Mitsunobu reaction can be employed for coupling.

Related Synthetic Processes and Purification Techniques

Patents describing the synthesis of pyrazolyl-piperazine derivatives provide insight into purification and reaction optimization methods relevant to similar compounds:

• Organic layers are washed sequentially with aqueous sodium chloride, sodium bicarbonate, and deionized water at controlled temperatures (50–55 °C) to remove impurities.
• Concentration under reduced pressure and controlled temperature (50–110 °C) is used to isolate intermediates.
• Crystallization is induced by cooling and addition of glacial acetic acid, followed by filtration and washing with toluene or ethanol.
• Drying under vacuum at moderate temperatures (40–50 °C) yields purified products with high yields (~90%).

These steps ensure high purity and yield, critical for pharmaceutical-grade compounds.

Summary of Preparation Methods

Step	Reagents/Conditions	Yield (%)	Notes
Reduction of pyrazole acid/ester	LiAlH4 in THF, 0–20 °C, 2–12 h	67–83.3	Inert atmosphere; careful quenching and purification
Synthesis or procurement of 1-methylpiperidin-3-yl methanol	Commercial or reduction of aldehyde derivatives	N/A	Available commercially; purity critical
Coupling reaction	Activation of hydroxyl group; nucleophilic substitution or reductive amination	Variable	Requires optimization; no direct literature for exact compound
Purification	Washing, crystallization, drying	~90	Multi-step washing and temperature control essential

Research Findings and Analytical Data

• NMR data for (1-Methyl-1H-pyrazol-5-yl)methanol show characteristic signals: δ 7.36 (d, J = 1.8 Hz, 1H), 6.18 (d, J = 1.8 Hz, 1H), 4.66 (s, 2H), and 3.88 (s, 3H).
• Mass spectrometry confirms molecular ion peaks consistent with expected molecular weights.
• Purification by silica gel chromatography and recrystallization ensures removal of side products and unreacted starting materials.
• Reaction monitoring by HPLC is standard for assessing conversion and purity during synthesis.

Chemical Reactions Analysis

Types of Reactions

(1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol can undergo various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form an aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The hydrogen atoms on the pyrazole or piperidine rings can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Halogenating agents or alkylating agents under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

(1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol has several applications in scientific research:

Medicinal Chemistry: Used as an intermediate in the synthesis of pharmaceutical compounds.

Organic Synthesis: Serves as a building block for the synthesis of more complex molecules.

Biological Studies: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Industrial Applications: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways depend on the specific application and target.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogs, their molecular features, and physicochemical properties derived from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Key Features
(1-Methyl-1H-pyrazol-5-yl)(piperidin-4-yl)methanol	C10H17N3O	195.26	Piperidin-4-yl (no methyl)	Piperidine substitution at 4-position; lower lipophilicity vs. 3-methyl analog
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methanol	C11H12N2O	188.23	Phenyl group	Aromatic substituent enhances π-π stacking; higher logP vs. piperidine analogs
[3-(2-Furyl)-1-methyl-1H-pyrazol-5-yl]methanol	C9H10N2O2	178.19	Furyl group	Electron-rich heterocycle; potential for polar interactions
(1-Cyclopentyl-1H-pyrazol-5-yl)methanol	C9H14N2O	166.22	Cyclopentyl group	Bulky substituent increases steric hindrance; higher density (1.24 g/cm³)
(1-(2-Fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol	C10H11FN3O	209.22	Fluorinated alkyl, pyridinyl	Fluorine enhances metabolic stability; pyridine introduces basicity

Impact of Substituent Modifications

• Piperidine vs. Aromatic Rings: Replacing the piperidine moiety with a phenyl group (as in ) increases hydrophobicity, which may improve membrane permeability but reduce water solubility.
• Position of Methyl Group on Piperidine : The 3-methyl substitution in the target compound vs. the 4-methyl in alters the spatial orientation of the piperidine ring, affecting conformational flexibility and binding pocket compatibility.
• Fluorinated and Heterocyclic Substituents : Fluorine incorporation (e.g., ) typically improves metabolic stability and bioavailability. Heterocycles like furyl () or pyridinyl () introduce hydrogen-bonding or charge-transfer capabilities.

Biological Activity

The compound (1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol is a pyrazole derivative that has garnered attention for its potential biological activities. Pyrazole and piperidine moieties are known for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial effects. This article explores the biological activity of this compound based on available research findings.

Biological Activity Overview

The biological activities of pyrazole derivatives, including (1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol, have been extensively studied. Key areas of interest include:

• Anticancer Activity : Compounds containing pyrazole structures have shown promising results in inhibiting the growth of various cancer cell lines.
• Microtubule Destabilization : Some studies suggest that pyrazole derivatives can act as microtubule-destabilizing agents, which is critical in cancer therapy.

Anticancer Activity

Recent studies have highlighted the potential of pyrazole derivatives in cancer treatment. For instance, a study focused on asymmetric macrocyclic compounds (MACs) fused with 1H-pyrazole demonstrated effective inhibition of microtubule assembly at concentrations around 20 μM. The most promising compounds showed significant apoptosis-inducing activities in breast cancer MDA-MB-231 cells at lower concentrations (1.0 μM) and enhanced caspase-3 activity at 10.0 μM .

Case Study: MDA-MB-231 Cells

In a detailed evaluation of the compound's effects on MDA-MB-231 cells:

• Concentration : 1.0 μM induced morphological changes.
• Caspase Activity : Increased by 33% to 57% at 10 μM.

This suggests that (1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol may possess significant anticancer properties.

The mechanism by which pyrazole derivatives exert their anticancer effects often involves:

• Microtubule Disruption : By destabilizing microtubules, these compounds inhibit mitosis, leading to cell death.

Comparative Biological Activity Table

Compound Name	IC50 (μM)	Biological Activity	Reference
(1-Methyl-1H-pyrazol-5-yl)(1-methylpiperidin-3-yl)methanol	TBD	Anticancer (MDA-MB-231)
7d	10	Apoptosis Induction
7h	10	Apoptosis Induction
10c	TBD	Apoptosis Induction